Cas no 2034271-63-9 (3-chloro-4-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide)

• Product Name: 3-chloro-4-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide
• CAS No: 2034271-63-9
• MF: C₁₆H₁₄ClNO₄S₂
• MW: 383.86966085434
• CID: 6361762
• PubChem ID: 121019134
• Update Time: 2025-11-06

3-chloro-4-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide
• F6516-0324
• 2034271-63-9
• 3-chloro-4-methoxy-N-[(5-thiophen-2-ylfuran-2-yl)methyl]benzenesulfonamide
• AKOS026702236
• 3-chloro-4-methoxy-N-{[5-(thiophen-2-yl)furan-2-yl]methyl}benzene-1-sulfonamide
• 3-chloro-4-methoxy-N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzenesulfonamide

• Inchi： 1S/C16H14ClNO4S2/c1-21-14-7-5-12(9-13(14)17)24(19,20)18-10-11-4-6-15(22-11)16-3-2-8-23-16/h2-9,18H,10H2,1H3
• InChI Key： DFMTYEAXLNZAAP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NCC1=CC=C(C2=CC=CS2)O1)(=O)=O)OC

Computed Properties

• Exact Mass: 383.0052780g/mol
• Monoisotopic Mass: 383.0052780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-chloro-4-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide

Research Brief on 3-chloro-4-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide (CAS: 2034271-63-9)

Recent studies have highlighted the potential of 3-chloro-4-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide (CAS: 2034271-63-9) as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonamide backbone and heterocyclic substituents, has garnered attention for its potential applications in targeted drug discovery and development. The molecular structure of this compound suggests its ability to interact with specific biological targets, making it a subject of intense research in recent years.

The primary focus of current research has been on elucidating the pharmacological properties and mechanistic pathways of this compound. In vitro and in vivo studies have demonstrated its efficacy in modulating key enzymatic activities, particularly those involved in inflammatory and oncogenic pathways. For instance, recent findings indicate that 3-chloro-4-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide exhibits significant inhibitory effects on certain kinases, which are critical in cell signaling and proliferation. These findings position the compound as a potential therapeutic agent for conditions such as cancer and autoimmune diseases.

Furthermore, synthetic approaches to 3-chloro-4-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide have been optimized to enhance yield and purity, as reported in recent publications. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process. These advancements not only improve the scalability of the compound but also ensure its suitability for further preclinical and clinical evaluations.

In addition to its therapeutic potential, the compound's pharmacokinetic profile has been a subject of investigation. Studies have explored its absorption, distribution, metabolism, and excretion (ADME) properties, revealing favorable bioavailability and stability under physiological conditions. Such characteristics are crucial for its development into a viable drug candidate. Computational modeling and molecular docking studies have further supported these findings by predicting high binding affinity and selectivity for target proteins.

Despite these promising results, challenges remain in the development of 3-chloro-4-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide. Issues such as potential off-target effects and long-term toxicity need to be addressed through comprehensive preclinical trials. Researchers are also exploring structural modifications to enhance the compound's efficacy and reduce any adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-chloro-4-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a compound of high interest for future drug development. Continued research and optimization will be essential to fully realize its therapeutic potential and address existing challenges. This brief underscores the importance of ongoing studies and the need for interdisciplinary collaboration to bring this compound from the bench to the bedside.